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Cat. No.: B2579439

Get Quote

Executive Summary

(5-Bromo-2-fluorophenyl)hydrazine (CAS 627871-08-3) is a specialized organohalogen
building block used primarily in the synthesis of fused heterocyclic systems. Its structural
uniqueness lies in the ortho-fluoro and meta-bromo substitution pattern relative to the
hydrazine moiety. This specific arrangement allows for the regioselective synthesis of 4-bromo-
7-fluoroindoles via the Fischer Indole Synthesis—a scaffold increasingly relevant in kinase
inhibitor discovery and CNS-active agents.

This guide provides a comprehensive technical overview, including validated synthetic routes,
handling protocols, and application workflows for drug development professionals.[1]

Chemical Identity & Physical Properties|[2][3][4][5][6]
[7][8]
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Specification

CAS Number (Free Base)

627871-08-3

CAS Number (HCI Salt)

214916-08-2 (Typical commercial form)

IUPAC Name (5-Bromo-2-fluorophenyl)hydrazine
Molecular Formula CeHeBrFN:2
Molecular Weight 205.03 g/mol
SMILES Nclcc(Br)ccclF
Appearance Off-white to light yellow solid
_ _ Decomposes >200°C (as HCI salt); Free base is
Melting Point )
lower melting
N Soluble in DMSO, Methanol; HCI salt soluble in
Solubility

water

Storage Conditions

2-8°C, Inert atmosphere (Ar/Nz), Hygroscopic

Synthetic Utility & Production

The synthesis of (5-Bromo-2-fluorophenyl)hydrazine is classically achieved through the

diazotization of 5-bromo-2-fluoroaniline followed by reduction. This route is preferred for its

scalability and the availability of the aniline precursor (CAS 2924-09-6).

Synthesis Workflow (Diazotization-Reduction)

The following protocol outlines the conversion of the aniline to the hydrazine hydrochloride salt,

which is more stable for storage than the free base.

Reagents:

e Precursor: 5-Bromo-2-fluoroaniline (1.0 eq)

» Diazotization: Sodium Nitrite (NaNOz, 1.1 eq), Conc. HCI

e Reduction: Stannous Chloride (SnClz:2Hz20, 2.5 eq) or Sodium Sulfite (Na2S0s3)[1]
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Protocol:

o Diazotization: Dissolve 5-bromo-2-fluoroaniline in concentrated HCI at -5°C. Dropwise add
an aqueous solution of NaNO2, maintaining the internal temperature below 0°C to prevent
diazonium decomposition. Stir for 30 minutes.

e Reduction: Transfer the cold diazonium salt solution slowly into a pre-cooled solution of
SnClz in conc. HCl at -5°C. The mixture will thicken as the hydrazine salt precipitates.

« |solation: Allow the mixture to warm to room temperature (RT) and stir for 2 hours. Filter the

precipitate.

 Purification: Recrystallize the crude solid from ethanol/ether to yield (5-Bromo-2-
fluorophenyl)hydrazine hydrochloride as white/yellow needles.

Process Visualization

The following diagram illustrates the chemical flow from precursor to the final hydrazine

product.
NaNO2, HCI 1. Warm to RT
5-Bromo-2-fluoroaniline -5°C a | Diazonium Intermediate Transfer Reduction Step 2. Filtration (5-Bromo-2-fluorophenyl)hydrazine
(CAS 2924-09-6) o [Unstable < 0°C] > (SnCI2 / HCl) » HCI Salt

Click to download full resolution via product page

Figure 1: Step-wise synthesis of (5-Bromo-2-fluorophenyl)hydrazine via diazotization.

Applications in Drug Discovery[1][6]

The primary utility of this hydrazine is in the Fischer Indole Synthesis. The presence of the
fluorine atom at the ortho position (relative to the hydrazine) directs the cyclization to the
unsubstituted ortho carbon (C6 of the phenyl ring), resulting in a specific substitution pattern on

the indole core.[1]

Regioselective Indole Synthesis
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When reacted with a ketone (e.g., cyclohexanone or an aldehyde), the cyclization occurs at the
sterically accessible C6 position.[1]

Precursor: (5-Bromo-2-fluorophenyl)hydrazine

Reaction Partner: Ketone/Aldehyde

Catalyst: ZnClz, PPA, or H2S04[1][2]

Product:4-Bromo-7-fluoroindole derivatives.

Mechanistic Causality: The fluorine atom at position 2 blocks cyclization at that site.
Consequently, the [3,3]-sigmatropic rearrangement is forced to occur at position 6.[1] This is a
critical design feature for medicinal chemists requiring the 4,7-disubstituted indole scaffold,
which is otherwise difficult to access via direct electrophilic aromatic substitution of indole.[1]

Application Diagram

(5-Bromo-2-fluorophenyl)hydrazine
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Figure 2: Regiochemistry of the Fischer Indole Synthesis utilizing the 2-fluoro blocking group.

Quality Control & Characterization

To ensure the integrity of experimental data, the identity of the compound must be validated
using the following parameters:

e 1H NMR (DMSO-de): Look for the characteristic hydrazine protons (broad singlets around 4-9
ppm, exchangeable with D20) and the aromatic pattern. The 2-F, 5-Br substitution pattern
typically yields a set of coupling constants reflecting meta (Br to H) and ortho (F to H)
relationships.

e HPLC Purity: >97% (detecting potential aniline impurities).

e Mass Spectrometry: M+H peak at ~205/207 (Br isotope pattern 1:1).

Safety & Handling (HSE)

Hydrazines are potent reducing agents and potential alkylating agents. Strict safety protocols
are mandatory.

Toxicity: Suspected carcinogen; toxic by inhalation and ingestion.
¢ Sensitization: Known skin sensitizer.

» Stability: Free base oxidizes rapidly in air to form azobenzenes; always store under argon.
The hydrochloride salt is more stable but still hygroscopic.

o Disposal: Quench with bleach (sodium hypochlorite) to oxidize the hydrazine functionality to
nitrogen gas before disposal.

References
e Robinson, B. (1982). The Fischer Indole Synthesis. John Wiley & Sons. (Seminal text on the

mechanism and regiochemistry).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. CN104447570A - Synthesis method for 5-bromo-2-fluoropyrimidine - Google Patents
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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